2-(3-Formylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-(3-formylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9NO3/c15-8-9-3-1-4-10(7-9)12-11(13(16)17)5-2-6-14-12/h1-8H,(H,16,17)
• InChI Key: QPQJABLRUNLXJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=CC=N2)C(=O)O)C=O
• Molecular Formula: C13H9NO3
• DSSTOX Substance ID: DTXSID50687022
• Molecular Weight: 227.21 g/mol
• CAS RN: 566198-36-5

Description

2-(3-Formylphenyl)nicotinic acid (2-FPA) is a derivative of nicotinic acid, a naturally occurring organic compound found in plants, animals, and humans. It is a white, crystalline solid with a melting point of 131-133°C and a boiling point of 256°C. 2-FPA is soluble in water, alcohol, and other organic solvents. It has been used in various scientific and industrial applications, including as a reagent in organic synthesis, as an intermediate in the synthesis of pharmaceuticals, and as a component of cosmetics and other products.

Scientific Research Applications

2-(3-Formylphenyl)nicotinic acid, 95% is used in scientific research as a reagent in organic synthesis. It is also used as a component of pharmaceuticals, cosmetics, and other products. Additionally, it is used as an intermediate in the synthesis of other compounds, such as 2-chloro-3-formylphenylnicotinic acid.

Mechanism of Action

2-(3-Formylphenyl)nicotinic acid, 95% is a derivative of nicotinic acid and has similar effects in the body as nicotinic acid. It acts as a ligand for nicotinic acid receptors, which are located in the central nervous system. The binding of 2-(3-Formylphenyl)nicotinic acid, 95% to these receptors triggers the release of neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood, appetite, and other functions.
Biochemical and Physiological Effects
2-(3-Formylphenyl)nicotinic acid, 95% has been shown to have a number of biochemical and physiological effects, including the regulation of blood glucose levels and the production of hormones, such as insulin and glucagon. It has also been shown to have antioxidant and anti-inflammatory properties. Additionally, it has been shown to have an effect on the production of neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood, appetite, and other functions.

Advantages and Limitations for Lab Experiments

2-(3-Formylphenyl)nicotinic acid, 95% is a versatile reagent that can be used in a variety of laboratory experiments. Its advantages include its stability in a wide range of conditions, its low cost, and its low toxicity. Its main limitation is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

The potential applications of 2-(3-Formylphenyl)nicotinic acid, 95% in scientific research are numerous. Possible future directions include further research into its effects on the production of neurotransmitters, its potential as a therapeutic agent, its use as a reagent in organic synthesis, and its potential as a component of pharmaceuticals, cosmetics, and other products. Additionally, further research into the mechanism of action of 2-(3-Formylphenyl)nicotinic acid, 95% and its potential side effects is needed.

Synthesis Methods

2-(3-Formylphenyl)nicotinic acid, 95% can be synthesized by the reaction of 3-formylbenzoic acid with nicotinic acid in an aqueous solution of sodium hydroxide at a temperature of 50°C. The reaction is catalyzed by a base and yields a crude product that is purified by crystallization. Alternatively, the reaction can be carried out in an aqueous solution of sodium carbonate and sodium bicarbonate at a temperature of 90°C. The reaction yields a pure product that can be used in various applications.